1-(2-chlorobenzyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-2-[(4-methylphenoxy)methyl]benzimidazole
• InChI: InChI=1S/C22H19ClN2O/c1-16-10-12-18(13-11-16)26-15-22-24-20-8-4-5-9-21(20)25(22)14-17-6-2-3-7-19(17)23/h2-13H,14-15H2,1H3
• InChI Key: FBJZAQSBDQXGRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl
• Molecular Formula: C22H19ClN2O
• Molecular Weight: 362.8 g/mol

Description

1-(2-chlorobenzyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole, also known as CTMB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antitumor Activity of Imidazole Derivatives

Imidazole derivatives, including benzimidazole compounds, have been extensively reviewed for their antitumor activity. These compounds, such as bis(2-chloroethyl)amino derivatives of imidazole and benzimidazole, exhibit a range of biological activities. Some have advanced to preclinical testing stages, indicating their potential in cancer treatment and synthesis of compounds with varied biological properties (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Medicinal Perspectives of Benzimidazole Derivatives

Benzimidazole derivatives hold significant importance in medicinal chemistry due to their wide range of pharmacological functions, including antimicrobial, antiviral, antidiabetic, and anticancer activities. These derivatives are crucial in the medical sector, with the Mannich reaction being one of the versatile methods for synthesizing N-methyl derivatives and various drug molecules. Mannich base benzimidazole derivatives, in particular, have shown remarkable medicinal applications, underscoring the critical role of benzimidazole in drug development (Vasuki et al., 2021).

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives are another class of compounds with extensive applications in medicinal chemistry. They exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. 2-Arylbenzothiazoles, in particular, have been identified as potential antitumor agents, highlighting the versatility of benzothiazole compounds in developing new chemotherapeutic agents (Kamal, Hussaini, & Mohammed, 2015).